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Abstract
α-D-Glucose pentaacetate, a fully acetylated derivative of D-glucose, is a pivotal intermediate

in carbohydrate chemistry and drug discovery. Its protected hydroxyl groups render it soluble in

organic solvents and amenable to a variety of chemical transformations, making it an essential

building block for the synthesis of complex carbohydrates, glycosides, and other

glycoconjugates. This technical guide provides a comprehensive overview of the physical and

chemical properties of α-D-glucose pentaacetate, detailed experimental protocols for its

synthesis and characterization, and an exploration of its applications in scientific research and

development.

Physicochemical Properties
α-D-Glucose pentaacetate is a white crystalline solid.[1] Its key physical and chemical

properties are summarized in the tables below, providing a consolidated reference for

laboratory use.
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Table 1: General and Physical Properties of α-D-Glucose
Pentaacetate

Property Value Reference(s)

Molecular Formula C₁₆H₂₂O₁₁ [2][3]

Molecular Weight 390.34 g/mol [2][4]

Appearance White crystalline powder [1][5]

Melting Point 109-115 °C [3][6][7]

Boiling Point
472 °C at 760 mmHg

(estimated)
[2][7]

Density 1.263 g/cm³ (estimated) [7]

Flash Point >150 °C [6]

Table 2: Solubility and Optical Properties of α-D-Glucose
Pentaacetate

Property Value Reference(s)

Solubility in Water
< 5 g/L at 25°C; sparingly

soluble
[1][6]

Solubility in Organic Solvents

Soluble in chloroform, diethyl

ether, acetic acid; slightly

soluble in ethanol.[1][6][8]

Optical Rotation [α]D²⁰
+102.0 ± 2.5° (c=5 in

chloroform)
[3][9]

Optical Rotation [α]D²⁰ ≥+98° (c=1 in ethanol)

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of α-D-glucose

pentaacetate. Key spectral data are outlined below.
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Table 3: Spectroscopic Data for α-D-Glucose
Pentaacetate

Technique Key Features and Peaks Reference(s)

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 6.33 (d, 1H, H-1),

5.47 (t, 1H, H-3), 5.12 (t, 1H,

H-4), 5.11 (dd, 1H, H-2), 4.27

(dd, 1H, H-6a), 4.13 (m, 1H, H-

5), 4.10 (dd, 1H, H-6b), 2.19,

2.10, 2.05, 2.03, 2.02 (s, 15H,

5 x OAc)

[10]

¹³C NMR
Data available in spectral

databases.
[11]

Infrared (IR)

Characteristic peaks for C=O

(ester) stretching around 1750

cm⁻¹ and C-O stretching.

[4][12]

Mass Spectrometry (MS)

Molecular Ion [M]+: 390.1162.

Fragmentation patterns

correspond to the loss of

acetyl groups.

[4][11]

Experimental Protocols
Synthesis of α-D-Glucose Pentaacetate
A common and effective method for the synthesis of α-D-glucose pentaacetate involves the

acetylation of D-glucose using acetic anhydride with a catalyst.

Materials:

D-glucose

Sodium acetate (anhydrous)

Acetic anhydride
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Methanol

Ice water

Procedure:[13]

Combine 5 g of D-glucose and 4 g of anhydrous sodium acetate in a 100 mL round-bottomed

flask.

Carefully add 25 mL of acetic anhydride to the flask.

Heat the mixture to approximately 90°C for 90 minutes with occasional swirling to ensure

thorough mixing.

After cooling the flask, slowly and carefully pour the reaction mixture into a 500 mL beaker

containing 250 mL of ice water while stirring.

A white precipitate of crude α-D-glucose pentaacetate will form.

Collect the crude product by vacuum filtration and wash it with cold water.

Dry the crude product under vacuum for 10 minutes.

Recrystallization for Purification
To obtain high-purity α-D-glucose pentaacetate, recrystallization is performed.

Materials:

Crude α-D-glucose pentaacetate

Methanol

Water

Procedure:[13]

Dissolve the crude product in a minimal amount of a hot methanol-water mixture

(approximately 1:2 ratio).
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Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

promote complete precipitation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold methanol-water solution.

Dry the pure product on the vacuum filter for 10 minutes.

The purity can be confirmed by measuring the melting point.

Chemical Reactivity and Stability
α-D-Glucose pentaacetate is a stable compound under recommended storage conditions.[14] It

is incompatible with strong oxidizing agents and strong acids.[14] Hazardous decomposition

products include carbon monoxide and carbon dioxide.[14] The primary reactivity of α-D-

glucose pentaacetate lies in the selective deprotection of its acetyl groups, particularly at the

anomeric position, which is a key step in the synthesis of glycosides.

Visualization of Experimental Workflow
The following diagrams illustrate the key experimental workflows described in this guide.

Start: D-Glucose & Sodium Acetate Add Acetic Anhydride Heat at 90°C for 90 min Pour into Ice Water Vacuum Filtration Crude α-D-Glucose Pentaacetate

Click to download full resolution via product page

Diagram 1: Synthesis Workflow of α-D-Glucose Pentaacetate.

Crude Product Dissolve in hot
Methanol/Water (1:2) Cool to Precipitate Vacuum Filtration Pure α-D-Glucose Pentaacetate

Click to download full resolution via product page

Diagram 2: Recrystallization Workflow for Purification.
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Applications in Research and Development
α-D-Glucose pentaacetate serves as a versatile intermediate in organic synthesis. Its primary

applications include:

Glycosylation Reactions: After selective deprotection of the anomeric acetate, it can be

converted into a glycosyl donor (e.g., a glycosyl bromide or trichloroacetimidate) for the

synthesis of O-, N-, S-, and C-glycosides.

Synthesis of Complex Carbohydrates: It is a fundamental starting material for the assembly

of oligosaccharides and polysaccharides.

Drug Development: Many biologically active molecules are glycosides, and α-D-glucose

pentaacetate is a key precursor in the synthesis of these compounds.[5]

Biochemical Probes: It can be used as a model compound to study the stereochemistry of

carbohydrates using techniques like Vibrational Circular Dichroism (VCD).

While α-D-glucose pentaacetate itself is not typically involved in cellular signaling pathways, its

derivatives are crucial for creating molecules that can interact with and modulate biological

systems. For instance, some studies have explored the insulinotropic action of glucose

pentaacetate isomers.[15]

Safety and Handling
α-D-Glucose pentaacetate is considered stable under normal storage conditions.[14] It may

cause skin sensitization. Standard laboratory safety precautions should be observed, including

the use of personal protective equipment such as gloves and safety glasses.[14] Avoid

breathing dust.[14] It should be stored in a cool, dry place away from incompatible materials

like strong oxidizing agents and strong acids.[8][14]

Conclusion
α-D-Glucose pentaacetate is a cornerstone of modern carbohydrate chemistry. Its well-defined

physical and chemical properties, coupled with straightforward synthetic protocols, make it an

indispensable tool for researchers and scientists. This guide provides the essential technical

information required for the effective handling, characterization, and application of this
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important compound in the pursuit of novel scientific discoveries and the development of new

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028268#physical-and-chemical-properties-of-d-
glucose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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